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Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of N-(Tosyl-L-alanyl)-3-hydroxyindole (CAS 101506-88-1). This

molecule merges three key structural motifs: a robust tosyl protecting group, a chiral L-alanine

linker, and a biologically significant hydroxyindole core. Such compounds are of significant

interest in medicinal chemistry as intermediates and potential bioactive agents. We present

detailed protocols for its synthesis via amide coupling, in-depth analysis of its physicochemical

and spectroscopic properties, and a discussion of its chemical stability and potential reactivity.

This document serves as a foundational resource for researchers aiming to synthesize, utilize,

or further modify this versatile chemical entity.

Introduction: A Molecule of Convergent Interest
The rational design of complex organic molecules often involves the strategic combination of

well-understood functional components. N-(Tosyl-L-alanyl)-3-hydroxyindole is a prime
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example of such a design, integrating a stable sulfonamide, a fundamental amino acid, and a

privileged heterocyclic scaffold.

The Tosyl Group (Ts): The p-toluenesulfonyl group is a widely used protecting group for

amines.[1] Its electron-withdrawing nature and steric bulk confer exceptional stability to the

N-Ts bond under a wide range of conditions, except for strongly acidic or reductive

environments.[2] This stability makes it an ideal fixture in multi-step syntheses where other

functional groups must be manipulated.[3]

The L-alanine Linker: As one of the fundamental chiral building blocks of life, L-alanine

provides a defined stereochemical and spatial bridge between the tosyl group and the indole

core. Its incorporation is crucial for creating molecules with specific three-dimensional

orientations necessary for interacting with chiral biological targets like enzymes or receptors.

The 3-Hydroxyindole Core: The indole ring is a cornerstone of numerous natural products

and pharmaceuticals, with diverse biological activities.[4] The 3-hydroxyindole (indoxyl)

tautomer is a reactive species and a key intermediate in the synthesis of various indole

derivatives, including the dye indigo.[5][6] Its C3-substitution is a common feature in many

bioactive alkaloids.[4]

The convergence of these three components makes N-(Tosyl-L-alanyl)-3-hydroxyindole a

valuable intermediate for building more complex molecules, particularly in the development of

targeted therapies.[7]

Physicochemical and Spectroscopic Properties
The identity and purity of N-(Tosyl-L-alanyl)-3-hydroxyindole are established through a

combination of physical measurements and spectroscopic analysis.

Core Physicochemical Data
Quantitative data for the compound are summarized below. These properties are critical for

handling, formulation, and experimental design.

Table 2.1: Summary of Physicochemical Properties
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Property Value Source(s)

CAS Number 101506-88-1 [8][9][10][11]

Molecular Formula C₁₈H₁₈N₂O₄S [9]

Molecular Weight 358.41 g/mol [9]

Appearance Off-White Solid [8]

Boiling Point 553.5 ± 60.0 °C (Predicted) [8]

Density 1.35 ± 0.1 g/cm³ (Predicted) [8]

pKa 8.78 ± 0.50 (Predicted) [8]

| Solubility | Soluble in Chloroform, Dichloromethane, DMF, Methanol |[8] |

Predicted Spectroscopic Profile
While specific experimental spectra for this exact molecule are not widely published, a detailed

profile can be predicted based on its constituent parts and data from closely related analogs.

¹H NMR (DMSO-d₆):

Alanine CH₃: A doublet around δ 1.2-1.4 ppm.

Tosyl CH₃: A singlet around δ 2.4 ppm.[12]

Alanine α-CH: A multiplet (e.g., quintet or p) around δ 3.8-4.0 ppm.[12]

Indole Aromatic Protons: A series of multiplets in the δ 7.0-7.8 ppm region.

Tosyl Aromatic Protons: Two doublets (an AA'BB' system) around δ 7.4 and 7.8 ppm.[12]

Amide NH & Indole NH/OH: Broad signals that may be exchangeable with D₂O, typically

found downfield (> δ 8.0 ppm).[12]

¹³C NMR (DMSO-d₆):

Alanine CH₃: ~18-20 ppm.
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Tosyl CH₃: ~21 ppm.

Alanine α-CH: ~50-55 ppm.

Indole & Tosyl Aromatic Carbons: A complex set of signals between ~110-145 ppm.

Amide Carbonyl (C=O): ~170-175 ppm.

IR (KBr or CHCl₃):

N-H Stretching (Amide & Indole): Broad band around 3200-3400 cm⁻¹.

C=O Stretching (Amide): Strong absorption around 1650-1680 cm⁻¹.

S=O Stretching (Sulfonamide): Two characteristic strong bands around 1340 cm⁻¹ and

1165 cm⁻¹.[12]

Synthesis and Characterization Protocol
The synthesis of N-(Tosyl-L-alanyl)-3-hydroxyindole is most logically achieved through a

two-step process: preparation of the N-Tosyl-L-alanine intermediate, followed by amide

coupling to 3-hydroxyindole.

Workflow for Synthesis and Purification
The overall process involves protection, activation, coupling, and purification, as outlined in the

diagram below.

Step 1: N-Tosyl-L-alanine Synthesis Step 2: Amide Coupling Step 3: Purification

L-alanine +
p-Toluenesulfonyl Chloride

N-Tosyl-L-alanine
 NaOH (aq) / Toluene N-Tosyl-L-alanine +

3-Hydroxyindole
Activation

(e.g., HATU, DIC)
Crude Product

 Amide Bond Formation
Column Chromatography Pure N-(Tosyl-L-alanyl)-3-hydroxyindole

 Solvent Gradient 

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://prepchem.com/n-tosyl-l-alanine/
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis of N-(Tosyl-L-alanyl)-3-hydroxyindole.

Detailed Experimental Methodologies
Protocol 3.2.1: Synthesis of N-Tosyl-L-alanine This procedure is adapted from established

methods for the tosylation of amino acids.[12][13]

Preparation: Dissolve L-alanine (1.0 eq) in 1N aqueous sodium hydroxide (2.0 eq) in a flask

and cool the solution to 0-5 °C in an ice bath.

Reagent Addition: In a separate vessel, dissolve p-toluenesulfonyl chloride (1.1 eq) in

toluene. Add this solution dropwise to the cold, vigorously stirring L-alanine solution over 1-2

hours.

Reaction: Allow the mixture to warm to room temperature and stir for an additional 18-20

hours.[2]

Workup: Transfer the mixture to a separatory funnel. Discard the organic (toluene) layer.

Wash the aqueous layer with fresh toluene to remove unreacted tosyl chloride.

Precipitation: Cool the aqueous layer in an ice bath and carefully acidify to pH 1-2 with

concentrated hydrochloric acid. A white precipitate of N-Tosyl-L-alanine will form.

Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry

under vacuum. The product can be further purified by recrystallization if necessary.[13]

Protocol 3.2.2: Amide Coupling to 3-Hydroxyindole This is a general protocol for amide bond

formation using a modern coupling reagent.

Activation: In an inert atmosphere (N₂ or Ar), dissolve N-Tosyl-L-alanine (1.0 eq), 3-

hydroxyindole (1.0 eq), and a coupling agent such as HATU (1.1 eq) in an anhydrous aprotic

solvent (e.g., DMF or Dichloromethane).

Base Addition: Cool the mixture to 0 °C and add a non-nucleophilic base such as N,N-

Diisopropylethylamine (DIEA) (2.0 eq).

Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor

progress by Thin Layer Chromatography (TLC) or LC-MS.
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Workup: Dilute the reaction mixture with an organic solvent like ethyl acetate and wash

sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: Purify the crude solid using silica gel column chromatography, typically with a

gradient of ethyl acetate in hexanes.

Chemical Stability and Reactivity
Understanding the stability and potential reaction sites of N-(Tosyl-L-alanyl)-3-hydroxyindole
is crucial for its application in further synthetic steps and for assessing its viability as a drug

candidate.

Stability Profile
Sulfonamide Bond: The N-Tosyl bond is highly stable and resistant to most chemical

conditions, including moderate acids and bases. Cleavage requires harsh conditions like

sodium in liquid ammonia or strong, hot acids (e.g., HBr/phenol), which would likely degrade

the rest of the molecule.[2]

Amide Bond: The alanyl-indole amide bond is susceptible to hydrolysis under strong acidic or

basic conditions, particularly at elevated temperatures.

Indole Core: The 3-hydroxyindole moiety can be sensitive to oxidation. Under aerobic

conditions, especially in the presence of base, it can potentially dimerize or undergo other

oxidative transformations.[6]

Potential Reactivity and Derivatization
The molecule possesses several sites for further chemical modification, making it a versatile

synthetic intermediate.
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Caption: Key reactive sites for derivatization of the title compound.

Indole N-H: The nitrogen of the indole ring can be deprotonated with a suitable base and

subsequently alkylated or acylated.

Hydroxyl Group: The C3-hydroxyl group is nucleophilic and can participate in O-alkylation

(ether formation) or O-acylation (ester formation) reactions.

Aromatic Rings: The benzene rings of both the indole and tosyl moieties are susceptible to

electrophilic aromatic substitution (e.g., nitration, halogenation), although the existing

substituents will direct the position of attack and may require forcing conditions.

Conclusion
N-(Tosyl-L-alanyl)-3-hydroxyindole is a well-defined chemical entity with a stable and

predictable structure. Its synthesis is achievable through standard, high-yielding organic

chemistry reactions, primarily involving the formation of sulfonamide and amide bonds. Its

physicochemical properties make it amenable to standard laboratory handling and purification

techniques. The presence of multiple, orthogonally reactive functional groups renders it a highly

valuable and versatile building block for the synthesis of more complex, potentially bioactive

molecules in the field of drug discovery and development. This guide provides the foundational

chemical knowledge required for its effective scientific application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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